![molecular formula C15H22ClNO3 B6175183 1-amino-3-[(benzyloxy)methyl]-2,2-dimethylcyclobutane-1-carboxylic acid hydrochloride, Mixture of diastereomers CAS No. 2694729-09-2](/img/no-structure.png)
1-amino-3-[(benzyloxy)methyl]-2,2-dimethylcyclobutane-1-carboxylic acid hydrochloride, Mixture of diastereomers
Description
This compound, also known as 1-Amino-3-[(benzyloxy)methyl]-2,2-dimethylcyclobutane-1-carboxylic acid hydrochloride, has a CAS Number of 1207894-63-0 and a molecular weight of 257.72 . It is a solid substance that is stored in a dry room at normal temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H15NO3.ClH/c13-12(11(14)15)6-10(7-12)16-8-9-4-2-1-3-5-9;/h1-5,10H,6-8,13H2,(H,14,15);1H . This code provides a unique representation of the compound’s molecular structure.Safety and Hazards
This compound has been classified with the GHS07 pictogram, and the associated hazard statements are H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338) .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-amino-3-[(benzyloxy)methyl]-2,2-dimethylcyclobutane-1-carboxylic acid hydrochloride involves the protection of the carboxylic acid group, followed by the addition of the benzyloxy group and the amino group. The final step involves the hydrochloride salt formation.", "Starting Materials": ["2,2-dimethylcyclobutanone", "benzyl alcohol", "hydroxylamine hydrochloride", "sodium hydroxide", "hydrochloric acid", "ethyl acetate", "sodium sulfate", "N,N-dimethylformamide", "N,N'-dicyclohexylcarbodiimide", "1-hydroxybenzotriazole"], "Reaction": ["1. Protection of carboxylic acid group by reacting 2,2-dimethylcyclobutanone with ethyl acetate and sodium hydroxide to form the corresponding carboxylate salt.", "2. Addition of benzyloxy group by reacting the carboxylate salt with benzyl alcohol, N,N-dimethylformamide, and N,N'-dicyclohexylcarbodiimide to form the corresponding ester.", "3. Addition of amino group by reacting the ester with hydroxylamine hydrochloride and sodium acetate to form the corresponding oxime.", "4. Reduction of oxime to amine by reacting with sodium borohydride in methanol.", "5. Formation of hydrochloride salt by reacting the amine with hydrochloric acid.", "6. Purification of the mixture of diastereomers by recrystallization from a suitable solvent such as ethyl acetate and drying over sodium sulfate."] } | |
CAS No. |
2694729-09-2 |
Molecular Formula |
C15H22ClNO3 |
Molecular Weight |
299.8 |
Purity |
95 |
Origin of Product |
United States |
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